N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-4-(thiophen-2-yl)benzamide
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Description
N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-4-(thiophen-2-yl)benzamide is a useful research compound. Its molecular formula is C17H16N4O3S and its molecular weight is 356.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-4-(thiophen-2-yl)benzamide and its derivatives have been synthesized and characterized in various studies. For instance, Kunishima et al. (1999) described the synthesis of similar compounds, highlighting their practicality in reactions under atmospheric conditions without solvent drying, and the ease of removing by-products by extraction (Kunishima et al., 1999). Adhami et al. (2012) synthesized a related compound and characterized it using various spectroscopic techniques, including X-Ray crystallography (Adhami et al., 2012).
Application in Peptidomimetics Synthesis
Shieh et al. (2008) demonstrated the use of a related compound in the synthesis of sterically-hindered peptidomimetics, highlighting its superiority in controlling racemization and N-arylation compared to other reagents (Shieh et al., 2008).
Antimicrobial and Anticancer Potential
Several studies have explored the antimicrobial and anticancer potential of related compounds. For example, Abu‐Hashem et al. (2020) synthesized novel derivatives and evaluated them for COX-1/COX-2 inhibition and analgesic and anti-inflammatory activities, showing significant potential (Abu‐Hashem et al., 2020). Similarly, Bodige et al. (2020) synthesized carboxamide derivatives and evaluated their antitubercular and antibacterial activities, finding some derivatives more potent than reference drugs (Bodige et al., 2020).
Application in Organic Synthesis
Oudir et al. (2006) described a method for converting carboxy groups into triazine groups using related compounds, indicating their utility in the preparation of antifungal products (Oudir et al., 2006).
Molecular and Crystal Structure Analysis
The molecular and crystal structures of related compounds have been studied to understand their properties better. Fridman et al. (2003) described the crystal structure of derivatives of 2,4-dimethoxy-1,3,5-triazine, providing insights into their molecular conformations (Fridman et al., 2003).
Properties
IUPAC Name |
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-4-thiophen-2-ylbenzamide |
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InChI |
InChI=1S/C17H16N4O3S/c1-23-16-19-14(20-17(21-16)24-2)10-18-15(22)12-7-5-11(6-8-12)13-4-3-9-25-13/h3-9H,10H2,1-2H3,(H,18,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAXXTUMWZWHTOF-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)CNC(=O)C2=CC=C(C=C2)C3=CC=CS3)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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